Cas no 111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-)
111087-44-6 structure
Product Name:[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
CAS No:111087-44-6
MF:C17H21NO2
MW:271.35414481163
CID:1195705
Update Time:2024-08-02
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
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- Inchi: 1S/C17H21NO2/c19-15-10-13(12-6-2-1-3-7-12)11-16(20)17(15)14-8-4-5-9-18-14/h4-5,8-9,12-13,17H,1-3,6-7,10-11H2
- InChI Key: TWUXDXLZDVEVBP-UHFFFAOYSA-N
- SMILES: C1(C2CCCCC2)CC(=O)C(C2=NC=CC=C2)C(=O)C1
Computed Properties
- Exact Mass: 271.15733
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 459.0±45.0 °C(Predicted)
- PSA: 47.03
- pka: 1.95±0.25(Predicted)
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-) Related Products
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